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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B116615 Get Quote

Guanidine Nitrate: Laboratory Safety Technical
Support Center
This technical support center provides essential safety information for researchers, scientists,

and drug development professionals handling and storing guanidine nitrate in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with guanidine nitrate?

A1: Guanidine nitrate is a strong oxidizing agent and poses several significant hazards:

Fire and Explosion Risk: It can intensify fires and may explode if heated, subjected to shock,

friction, or detonation.[1][2] It is considered extremely flammable in the presence of open

flames, sparks, shocks, or heat.[1]

Reactivity: It is extremely reactive or incompatible with reducing agents, combustible

materials, and organic materials.[1]

Health Hazards: Guanidine nitrate is harmful if swallowed and can cause serious eye

irritation, skin irritation, and respiratory irritation.[3][4][5] Prolonged exposure may lead to

skin burns and ulcerations.[1]
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Q2: What Personal Protective Equipment (PPE) is required when handling guanidine nitrate?

A2: Appropriate PPE is crucial to ensure safety. The following should be worn:

Eye Protection: Chemical safety goggles or glasses are necessary.[3][6]

Hand Protection: Wear suitable protective gloves.[3][7]

Skin and Body Protection: A lab coat or chemical-resistant apron is required.[6] For larger

spills, a full suit may be necessary.[1]

Respiratory Protection: In case of inadequate ventilation or when dust is generated, use an

approved dust respirator.[1][3]

Q3: How should guanidine nitrate be stored in the laboratory?

A3: Proper storage is critical to prevent accidents. Follow these guidelines:

Location: Store in a cool, dry, and well-ventilated area.[8][9]

Containers: Keep containers tightly closed and use original or manufacturer-supplied

containers.[3][10] Polyethylene, polypropylene, or steel drums with a plastic liner are

suitable.[8]

Separation: Store away from heat, sparks, open flames, and other ignition sources.[9][11] It

must be stored separately from combustible materials, reducing agents, organic materials,

strong acids, and metal powders.[8][10] Oxidizing materials should be kept in a separate

safety storage cabinet or room.[1]

Environment: Protect from physical damage, direct sunlight, and moisture.[3][8] Do not stack

containers on wooden floors or pallets.[8]

Q4: What materials are incompatible with guanidine nitrate?

A4: Avoid contact with the following substances to prevent violent reactions:

Reducing agents[1][10]
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Combustible materials (e.g., wood, paper, oil)[1][8]

Organic materials[1][8]

Strong acids[8][10]

Metal powders[8][10]

Chlorates and nitro-compounds[10]

Troubleshooting Guides
Scenario 1: Accidental Spill of Guanidine Nitrate

Problem Immediate Action Cleanup Procedure

Small Spill

Evacuate unnecessary

personnel.[3] Eliminate all

ignition sources.[1]

Use appropriate tools to sweep

the solid material into a

suitable waste disposal

container.[1] Avoid generating

dust. Do not use combustible

materials like paper towels for

cleanup.

Large Spill

Evacuate the area and move

upwind.[10] Alert emergency

responders.[10] Stop the leak

if it can be done without risk.[1]

Keep the substance damp with

a water spray to prevent dust.

[1] Avoid contact with

combustible materials.[1]

Prevent entry into sewers or

confined areas.[1]

Scenario 2: Fire Involving Guanidine Nitrate
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Problem Immediate Action Extinguishing Method

Fire in the vicinity of guanidine

nitrate

Evacuate the area. If a large

container is involved, consider

an evacuation distance of 800

meters in all directions.[10]

Use flooding quantities of

water to cool containers.[1][2]

Guanidine nitrate is directly

involved in the fire
Do not use a water jet.[1]

Use a water spray, foam, dry

powder, or carbon dioxide.[3]

For small fires, use flooding

quantities of water; do not use

dry chemicals, CO2, or foam.

[10]

Scenario 3: Accidental Personnel Exposure

Exposure Route Immediate First Aid

Eye Contact

Immediately rinse cautiously with water for

several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.[3]

Skin Contact

Remove contaminated clothing. Gently wash the

affected area with plenty of soap and water.[3] If

irritation persists, seek medical attention.[3]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[3] If breathing is

difficult, provide oxygen or artificial respiration

and get medical attention.[3]

Ingestion

Rinse the mouth with water.[3] Do NOT induce

vomiting.[2] Call a poison center or doctor for

medical advice.[3]

Quantitative Data Summary
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Parameter Value Species Reference

Oral LD50 730 mg/kg Rat [4]

Oral LD50 1028 mg/kg Mouse/Rat [10]

Skin Irritation 500 mg/24h (Severe) Rabbit [10]

Eye Irritation 92 mg (Mild) Rabbit [10]

Experimental Protocols
This section would typically contain detailed methodologies for experiments. As this is a safety

guide, no experimental protocols are applicable.

Visualizations
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Handling Precautions

Storage Requirements

Emergency Procedures

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Potential
Hazards

Use in Well-Ventilated Area

Avoid Dust, Heat, Ignition Sources

Cool, Dry, Ventilated Area

Separate from Incompatibles
(Combustibles, Reducing Agents)

Keep Container Tightly Closed

Spill Response
(Evacuate, Contain, Clean)

Fire Response
(Evacuate, Use Water Spray)

First Aid
(Flush Skin/Eyes, Fresh Air)

Safe Handling
& Storage

Emergency
Response

If Hazard Occurs

Click to download full resolution via product page

Caption: Logical workflow for safe handling and storage of guanidine nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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